Cas no 6048-29-9 (Phenacyltriphenylphosphonium bromide)

Phenacyltriphenylphosphonium bromide is a phosphonium salt widely utilized in organic synthesis, particularly in the formation of ylides for Wittig reactions. Its key advantages include high reactivity as a precursor to stabilized ylides, enabling the efficient synthesis of alkenes from carbonyl compounds. The compound exhibits excellent stability under standard conditions, facilitating handling and storage. Its crystalline form ensures consistent purity, making it suitable for precise stoichiometric applications. Additionally, Phenacyltriphenylphosphonium bromide is often employed in the preparation of conjugated systems and heterocyclic compounds, underscoring its versatility in synthetic chemistry. The product’s reliability and well-documented reactivity profile make it a valuable reagent in academic and industrial research.

Phenacyltriphenylphosphonium bromide structure

6048-29-9 structure

Product Name:Phenacyltriphenylphosphonium bromide

CAS No:6048-29-9

MF:C₂₆H₂₂BrOP

MW:461.330047130585

MDL:MFCD00011920

CID:85523

PubChem ID:24849116

Update Time:2025-06-08

Phenacyltriphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

- (2-Oxo-2-phenylethyl)triphenylphosphonium bromide
- Phenacyltriphenylphosphonium Bromide
- phenacyl(triphenyl)phosphanium,bromide
- (Benzoylmethyl)triphenylphosphonium bromide
- Triphenylphenacylphosphonium bromide
- Phosphonium, phenacyltriphenyl-, bromide
- Phenacyltriphenylphosphoniumbromide
- Phosphonium, (2-oxo-2-phenylethyl)triphenyl-, bromide
- phenacyl(triphenyl)phosphanium bromide
- C26H22BrOP
- WLN: RV1PR&R&R &E
- AEHDSYHVTDJGDN-UHFFFAOYSA-M
- AM1093
- 9019AB
- phenacyl(tripheny
- D92085
- MFCD00011920
- EINECS 227-945-3
- P1182
- (2-Oxo-2-phenylethyl)triphenylphosphoniumbromide
- AKOS001064827
- UNII-7Q4EJF9TR6
- SY103674
- Phosphonium, (2-oxo-2-phenylethyl)triphenyl-, bromide (1:1)
- phenacyl(triphenyl)phosphanium;bromide
- SCHEMBL1045115
- NSC 6743
- Z57079474
- Benzoylmethyl)triphenylphosphonium bromide
- FT-0635954
- DTXSID40975889
- 6048-29-9
- 7Q4EJF9TR6
- Methyl4-tert-butylphenylacetate
- NSC-6743
- A832751
- NS00044888
- (2-Oxo-2-phenylethyl)(triphenyl)phosphanium bromide
- Benzoylmethyltriphenylphosphonium bromide
- DB-053628
- (2-oxo-2-phenylethyl)triphenylphosphanium bromide
- Phenacyltriphenylphosphonium bromide
- MDL： MFCD00011920
- Inchi： 1S/C26H22OP.BrH/c27-26(22-13-5-1-6-14-22)21-28(23-15-7-2-8-16-23,24-17-9-3-10-18-24)25-19-11-4-12-20-25;/h1-20H,21H2;1H/q+1;/p-1
- InChI Key： AEHDSYHVTDJGDN-UHFFFAOYSA-M
- SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O
- BRN： 3642554

Computed Properties

Exact Mass: 460.05900
Monoisotopic Mass: 460.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 431
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: Not determined
Melting Point: 265-268 °C (dec.) (lit.)
PSA: 30.66000
LogP: 1.86740
Sensitiveness: Hygroscopic
Solubility: Not determined

Phenacyltriphenylphosphonium bromide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S37/39
RTECS：TA2400000
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S24/25

Phenacyltriphenylphosphonium bromide Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P123596-5g	Phenacyltriphenylphosphonium bromide	6048-29-9	97%	5g	¥93.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P123596-25g	Phenacyltriphenylphosphonium bromide	6048-29-9	97%	25g	¥372.90	2023-09-01
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Ambeed	A867554-5g	(2-Oxo-2-phenylethyl)triphenylphosphonium bromide	6048-29-9	98%	5g	$16.0	2025-02-21
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Ambeed	A867554-100g	(2-Oxo-2-phenylethyl)triphenylphosphonium bromide	6048-29-9	98%	100g	$104.0	2025-02-21
Apollo Scientific	OR10633-5g	(Benzoylmethyl)triphenylphosphonium bromide	6048-29-9	98%	5g	£40.00	2023-09-01
Apollo Scientific	OR10633-25g	(Benzoylmethyl)triphenylphosphonium bromide	6048-29-9	98%	25g	£45.00	2025-02-19
Apollo Scientific	OR10633-100g	(Benzoylmethyl)triphenylphosphonium bromide	6048-29-9	98%	100g	£140.00	2025-02-19
abcr	AB233312-25 g	Benzoylmethyltriphenylphosphonium bromide, 97%; .	6048-29-9	97%	25 g	€133.90	2023-07-20